Cas no 887461-77-0 (1,7,8-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7,8-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887461-77-0
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 6483405
• Update Time: 2025-10-28

1,7,8-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7,8-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 4,6,7-trimethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,7,8-trimethyl-3-(2-phenylethyl)- (9CI)

• Inchi： 1S/C18H19N5O2/c1-12-11-23-14-15(19-17(23)20(12)2)21(3)18(25)22(16(14)24)10-9-13-7-5-4-6-8-13/h4-8,11H,9-10H2,1-3H3
• InChI Key： VRBZROOOWUFBTN-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C)C1=NC1=C2C(=O)N(CCC2=CC=CC=C2)C(=O)N1C

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 8.27±0.20(Predicted)

Additional information on 1,7,8-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 1,7,8-Trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887461-77-0)

The compound 1,7,8-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887461-77-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a potent adenosine receptor antagonist, with particular affinity for the A_2A and A_2B subtypes. This activity suggests potential applications in neurological disorders, such as Parkinson's disease, where adenosine receptor modulation is a promising therapeutic strategy. Structural analyses reveal that the phenylethyl and imidazopurine moieties contribute to its high binding affinity and selectivity.

In vitro and in vivo studies have demonstrated the compound's ability to cross the blood-brain barrier, a critical factor for its efficacy in treating central nervous system disorders. Pharmacokinetic studies indicate favorable metabolic stability and low toxicity, making it a viable candidate for further preclinical development. However, challenges remain in optimizing its bioavailability and minimizing off-target effects.

Recent synthetic routes for 887461-77-0 have been refined to improve yield and purity. A novel one-pot synthesis method, reported in 2023, reduces the number of steps and eliminates the need for hazardous reagents, aligning with green chemistry principles. This advancement could facilitate large-scale production for clinical trials.

Ongoing research is exploring the compound's potential in oncology, particularly in combination therapies targeting adenosine-mediated immunosuppression in the tumor microenvironment. Preliminary data suggest synergistic effects with immune checkpoint inhibitors, though further validation is required. The compound's mechanism of action in this context is under investigation, with hypotheses centering on its ability to block adenosine-induced immunosuppressive signals.

In conclusion, 1,7,8-trimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a multifaceted tool for both basic research and therapeutic development. Its dual applications in neurology and oncology underscore the importance of continued investigation into its pharmacological properties and clinical potential. Future studies should prioritize structure-activity relationship optimization and translational research to bridge the gap between bench and bedside.